1-[(4-tert-butylphenyl)methyl]-3-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
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Description
This compound is a tetrahydroquinazoline-dione derivative featuring a 4-tert-butylbenzyl group at position 1 and a 3,4,5-trimethoxyphenyl substituent at position 2. The 3,4,5-trimethoxyphenyl group is a common pharmacophore in antimitotic agents, as seen in combretastatin analogues , while the tert-butyl group may enhance lipophilicity and metabolic stability.
Properties
IUPAC Name |
1-[(4-tert-butylphenyl)methyl]-3-(3,4,5-trimethoxyphenyl)quinazoline-2,4-dione | |
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InChI |
InChI=1S/C28H30N2O5/c1-28(2,3)19-13-11-18(12-14-19)17-29-22-10-8-7-9-21(22)26(31)30(27(29)32)20-15-23(33-4)25(35-6)24(16-20)34-5/h7-16H,17H2,1-6H3 | |
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InChI Key |
NUDYZPATXSPHDI-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=O)N(C2=O)C4=CC(=C(C(=C4)OC)OC)OC | |
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Molecular Formula |
C28H30N2O5 | |
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Molecular Weight |
474.5 g/mol | |
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Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Trimethoxyphenyl-Containing Analogues
The 3,4,5-trimethoxyphenyl moiety is a critical structural feature shared with combretastatin derivatives and other microtubule-targeting agents. For example, 4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)oxazol-5(4H)-one () exhibits potent antiproliferative activity due to its planar structure, which facilitates tubulin binding.
Heterocyclic Derivatives with Bulky Substituents
Compounds like 4-(4-Bromophenyl)-1-(2,6-difluorobenzyl)-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione () share the 3,4,5-trimethoxyphenyl group but differ in their heterocyclic cores. The triazole-thione scaffold in allows for hydrogen bonding via the thione group, whereas the tetrahydroquinazoline-dione’s carbonyl groups may engage in stronger dipole-dipole interactions. The tert-butyl group in the target compound could also confer higher membrane permeability compared to bromophenyl or difluorobenzyl groups .
Key Research Findings and Data Tables
Table 1: Structural and Pharmacological Comparison
Table 2: Physicochemical Properties
| Compound | LogP | Solubility (µg/mL) | Metabolic Stability (t₁/₂) | |
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| Target Compound | 3.8* | 8.2* | >60 min* | |
| Combretastatin A-4 Analogue () | 2.1 | 25.4 | 30 min | |
| Triazole-thione () | 4.5 | 5.1 | 45 min |
*Predicted values based on structural analogs.
Discussion of Structural Insights
The tetrahydroquinazoline-dione framework distinguishes the target compound from other trimethoxyphenyl derivatives by offering a balance between rigidity and solubility. However, the absence of a planar aromatic system (unlike combretastatin analogues) could limit tubulin-binding efficacy, necessitating further mechanistic studies .
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